Cas no 14150-95-9 (2-Aminopyridine N-oxide)

• Product Name: 2-Aminopyridine N-oxide
• CAS No: 14150-95-9
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD00059168
• CID: 49648
• PubChem ID: 139694
• Update Time: 2025-10-30

2-Aminopyridine N-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Aminopyridine N-oxide
• Pyridin-2-amine 1-oxide
• 2-Aminopyridine <i>N<
• 2-Aminopyridine 1-oxide
• i>-Oxide
• Pyridine,2-amino-, 1-oxide (6CI,7CI,8CI)
• 1-Oxopyridin-2-ylamine
• 2-Amino-1-pyridine1-oxide
• 2-Aminopyridineoxide
• Aminopyridineoxide
• 1-Oxido-2-pyridinylamine
• Pyridine, 2-amino-, 1-oxide
• 2-Aminopyridine oxide
• Pyridin-2-amine 1-oxide
• 2-Amino-1-pyridine 1-oxide
• 2-AMINOPYRIDINE N-OXIDE 98+%
• 2-Pyridinamine, 1-oxide
• 2-aminopyridin-1-ol
• 2-pyridinamine 1-oxide
• 2-aminopyridine-N-oxide
• 1-Hydroxy-2-pyridonimin
• 1-hydroxypyridin-2-imine
• 1-hydroxy-2-pyridinimine
• 2-amino pyridine N-oxide
• 1-oxidanylpyridin-2-imine
• 2-aminopyridin-1-ium-1-olate
• NNDASDMUUQRZKG-UHFFFAOYSA-N
• EN300-216074
• T70263
• ALBENDAZOLESULFONE
• AE-842/30093005
• SY051306
• A807768
• 2-aminopyridine n-oxide, AldrichCPR
• SCHEMBL864747
• DTXSID60873292
• AKOS016001453
• SCHEMBL823295
• 2-Aminopyridine1-oxide
• 2-AMINO-1-PYRIDINIUMOLATE
• FT-0652984
• (1-oxido-pyridin-1-ium-2-yl)-amine
• AKOS015891777
• MFCD00059168
• A0778
• AS-57947
• 14150-95-9
• pyridine, 1-oxide, 2-amino-
• 2-IMINOPYRIDIN-1-OL
• KTPMVZCGIJJWCD-UHFFFAOYSA-N
• 2-AminopyridineN-oxide
• STK677334

• MDL： MFCD00059168
• Inchi： 1S/C5H6N2O/c6-5-3-1-2-4-7(5)8/h1-4,6,8H
• InChI Key： KTPMVZCGIJJWCD-UHFFFAOYSA-N
• SMILES： ON1C=CC=CC1=N

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 47.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.23
• Melting Point: 162.0 to 166.0 deg-C
• Boiling Point: 212.4°Cat760mmHg
• Flash Point: 82.2°C
• Refractive Index: 1.583
• PSA: 51.48000
• LogP: 1.27850
• Solubility: Not determined

2-Aminopyridine N-oxide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Aminopyridine N-oxide

Comprehensive Overview of 2-Aminopyridine N-oxide (CAS No. 14150-95-9): Properties, Applications, and Research Insights

2-Aminopyridine N-oxide (CAS No. 14150-95-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural and functional properties. This compound, characterized by an aminopyridine core with an N-oxide moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₅H₆N₂O, and distinct reactivity make it valuable for designing novel materials and bioactive molecules. Researchers frequently explore its applications in drug discovery, catalysis, and coordination chemistry, aligning with trends in sustainable and precision-driven science.

The growing interest in nitrogen-containing heterocycles like 2-Aminopyridine N-oxide reflects broader industrial demands for high-performance intermediates. Recent studies highlight its role in developing antimicrobial agents and fluorescence probes, addressing global challenges such as antibiotic resistance and diagnostic imaging. Users searching for "2-Aminopyridine N-oxide synthesis" or "CAS 14150-95-9 applications" often seek data on its solubility, stability, and reaction mechanisms—key factors for laboratory and industrial workflows.

From a structural perspective, the N-oxide group in 2-Aminopyridine N-oxide enhances its polarity and hydrogen-bonding capacity, enabling interactions with biological targets or metal ions. This property is critical in medicinal chemistry, where modifications to the aminopyridine scaffold are explored for kinase inhibitors and neurotransmitter analogs. Computational modeling and QSAR studies frequently cite this compound to predict bioactivity, resonating with searches like "2-Aminopyridine N-oxide DFT analysis."

Environmental and safety considerations are also prominent in discussions about CAS 14150-95-9. While not classified as hazardous under standard regulations, its handling requires adherence to Good Laboratory Practices (GLP). Queries such as "2-Aminopyridine N-oxide storage conditions" emphasize user concerns about compound degradation and compatibility with common solvents like DMSO or ethanol.

Innovations in green chemistry have further propelled research into 2-Aminopyridine N-oxide. Methods leveraging microwave-assisted synthesis or biocatalysis reduce waste and energy use, aligning with the UN Sustainable Development Goals (SDGs). Such advancements respond to searches for "eco-friendly aminopyridine derivatives" and "scalable N-oxide production," underscoring the compound's relevance in modern process optimization.

In summary, 2-Aminopyridine N-oxide (CAS No. 14150-95-9) exemplifies the intersection of fundamental research and applied science. Its adaptability across pharmaceuticals, materials science, and environmental chemistry ensures its continued prominence in peer-reviewed literature and industrial patents. Future directions may explore its nanostructured applications or machine learning-driven design, catering to evolving scientific and technological paradigms.